Cas no 1824222-79-8 (3-(3-Aminobutyl)benzonitrile)

• Product Name: 3-(3-Aminobutyl)benzonitrile
• CAS No: 1824222-79-8
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 5926591
• PubChem ID: 73999801
• Update Time: 2025-06-09

3-(3-Aminobutyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminobutyl)benzonitrile
• EN300-1842369
• 1824222-79-8
• 3-(3-Aminobutyl)benzonitrile

• Inchi： 1S/C11H14N2/c1-9(13)5-6-10-3-2-4-11(7-10)8-12/h2-4,7,9H,5-6,13H2,1H3
• InChI Key： CCILEFGAHSEBML-UHFFFAOYSA-N
• SMILES： NC(C)CCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(3-Aminobutyl)benzonitrile

3-(3-Aminobutyl)benzonitrile (CAS No. 1824222-79-8): A Versatile Chemical Intermediate for Modern Applications

In the rapidly evolving field of organic chemistry, 3-(3-Aminobutyl)benzonitrile (CAS No. 1824222-79-8) has emerged as a critical intermediate for pharmaceutical and material science research. This compound, characterized by its unique benzonitrile core and aminobutyl side chain, offers exceptional versatility in synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and advanced polymer synthesis.

The growing interest in 3-(3-Aminobutyl)benzonitrile is reflected in its rising search volume across scientific databases and AI-driven platforms. Users frequently inquire about its synthesis methods, physicochemical properties, and applications in medicinal chemistry. With sustainability and green chemistry gaining traction, many also seek eco-friendly routes to produce this compound, aligning with global trends toward reduced environmental impact.

One of the standout features of 3-(3-Aminobutyl)benzonitrile is its role as a building block for bioactive molecules. Its nitrile group and primary amine functionality enable diverse transformations, making it invaluable for constructing heterocycles and peptidomimetics. Recent studies highlight its utility in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing unmet medical needs in oncology and neurology.

From a commercial perspective, the demand for high-purity 3-(3-Aminobutyl)benzonitrile is driven by its integration into high-throughput screening libraries and combinatorial chemistry. Suppliers emphasize stringent quality control, including HPLC and NMR validation, to meet the exacting standards of pharmaceutical R&D. This focus on quality ensures reproducibility in downstream applications, a key concern for researchers.

Beyond pharmaceuticals, 3-(3-Aminobutyl)benzonitrile finds niche applications in material science. Its ability to act as a crosslinking agent or monomer precursor has sparked interest in developing high-performance polymers with tailored thermal and mechanical properties. Innovations in this space are particularly relevant to industries like aerospace and electronics, where lightweight, durable materials are paramount.

As the scientific community continues to explore 3-(3-Aminobutyl)benzonitrile, its potential in catalysis and asymmetric synthesis is also gaining attention. The compound’s chiral center opens doors to enantioselective reactions, a hot topic in modern organic synthesis. This aligns with broader industry shifts toward stereocontrolled drug development, where single-enantiomer APIs dominate regulatory approvals.

In summary, 3-(3-Aminobutyl)benzonitrile (CAS No. 1824222-79-8) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with rising demand for specialty chemicals, position it as a compound of enduring significance. For researchers and manufacturers alike, understanding its properties and potential is essential to leveraging its full value in cutting-edge scientific endeavors.